4-[[(4-tert-butylphenyl)sulfonylamino]methyl]-N-(4-chlorophenyl)benzamide

• IUPAC Name: 4-[[(4-tert-butylphenyl)sulfonylamino]methyl]-N-(4-chlorophenyl)benzamide
• InChI: InChI=1S/C24H25ClN2O3S/c1-24(2,3)19-8-14-22(15-9-19)31(29,30)26-16-17-4-6-18(7-5-17)23(28)27-21-12-10-20(25)11-13-21/h4-15,26H,16H2,1-3H3,(H,27,28)
• InChI Key: REPMKLXJADIFQZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NCC2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C24H25ClN2O3S
• Molecular Weight: 457.0 g/mol

Description

This compound is a chemically differentiated building block for organic synthesis and medicinal chemistry, specifically for the preparation of drug candidates containing hindered amine motifs.

Synthesis Analysis

The synthesis of similar compounds involves the reaction between 4-tert-butylphenyl sulfonyl chloride and 3-picolylamine in the presence of triethylamine. This leads to the formation of a compound with a similar structure.

Chemical Reactions Analysis

The chemical reactions involving similar compounds are typically electrophilic aromatic substitutions. These reactions involve the attack of an electrophile at carbon to form a cationic intermediate.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds include being a liquid at room temperature with a storage temperature of 2-8°C.

Scientific Research Applications

Synthesis and Properties

• The synthesis and properties of ortho-linked polyamides, which may include similar structural motifs to the compound , have been explored. These polyamides, derived from compounds like 4-tert-butylcatechol, exhibit noncrystalline properties, high solubility in polar solvents, and the ability to form transparent, flexible films. They show significant thermal stability with high glass transition temperatures and weight loss temperatures, indicating potential applications in materials science (Hsiao, Yang, & Chen, 2000).

Application in Metal Ion Adsorption

• Aromatic polyamides and polythioamides with pendent chlorobenzylidine rings, potentially related to the target compound through their synthesis process and functional groups, have been studied for heavy metal ion adsorption. These materials have shown efficacy in removing metals like Pb(II), Cd(II), Cu(II), and Cr(III) from aqueous solutions, suggesting their application in environmental remediation and water treatment (Ravikumar et al., 2011).

Chemosensor Development

• The development of a fluorescence turn-on chemosensor for selective detection of Ba2+ ion, utilizing a similar compound structure for specificity and sensitivity in detection, has been reported. This application highlights the potential of such compounds in analytical chemistry for detecting specific ions in various environments, including live cell imaging, which further underscores their utility in biological research (Ravichandiran et al., 2019).

Safety and Hazards

Similar compounds have been classified as skin sensitizers. They carry a warning signal and precautionary statements related to skin sensitivity.

Future Directions

The future directions for this compound could involve further exploration of its potential applications in medicinal chemistry and organic synthesis. More research could also be conducted to fully understand its mechanism of action and potential therapeutic effects.